3-chloro-N-[(5-{[(2-chlorophenyl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]aniline

• Molecular Formula: C16H13Cl2N3OS
• Molecular Weight: 366.3g/mol
• IUPAC Name: 3-chloro-N-[[5-[(2-chlorophenyl)methylsulfanyl]-1,3,4-oxadiazol-2-yl]methyl]aniline
• InChI: InChI=1S/C16H13Cl2N3OS/c17-12-5-3-6-13(8-12)19-9-15-20-21-16(22-15)23-10-11-4-1-2-7-14(11)18/h1-8,19H,9-10H2
• InChI Key: DVTXNCNNQOIMST-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)CSC2=NN=C(O2)CNC3=CC(=CC=C3)Cl)Cl

Description

WAY-300111 is a hypothetical chemical compound that has garnered interest in various scientific fields due to its unique properties and potential applications

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-300111 typically involves a series of chemical reactions that convert starting materials into the desired compound. The specific synthetic route and reaction conditions depend on the chemical structure of WAY-300111. Common steps in the synthesis may include:

Formation of Key Intermediates: Initial reactions to form key intermediates.

Coupling Reactions: Combining intermediates through coupling reactions.

Purification: Purification of the final product using techniques such as recrystallization or chromatography.

Industrial Production Methods

Industrial production of WAY-300111 would likely involve scaling up the laboratory synthesis to a larger scale. This process may include:

Optimization of Reaction Conditions: Adjusting reaction parameters to maximize yield and purity.

Use of Catalysts: Employing catalysts to enhance reaction efficiency.

Continuous Flow Processes: Implementing continuous flow processes for large-scale production.

Chemical Reactions Analysis

Types of Reactions

WAY-300111 may undergo various types of chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form oxidized products.

Reduction: Reaction with reducing agents to form reduced products.

Substitution: Replacement of functional groups with other groups.

Addition: Addition of atoms or groups to double or triple bonds.

Common Reagents and Conditions

Common reagents and conditions used in reactions involving WAY-300111 may include:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Catalysts: Such as palladium on carbon or platinum.

Major Products

The major products formed from reactions involving WAY-300111 depend on the specific reaction conditions and reagents used. These products may include various derivatives and modified forms of the original compound.

Scientific Research Applications

Chemistry: As a reagent or intermediate in organic synthesis.

Biology: As a tool for studying biological processes or as a potential therapeutic agent.

Medicine: As a candidate for drug development or as a diagnostic agent.

Industry: As a component in the manufacture of materials or chemicals.

Mechanism of Action

The mechanism of action of WAY-300111 involves its interaction with specific molecular targets and pathways. This may include:

Binding to Receptors: Interaction with specific receptors to modulate biological activity.

Enzyme Inhibition: Inhibition of enzymes involved in key metabolic pathways.

Signal Transduction: Modulation of signal transduction pathways to alter cellular responses.

Comparison with Similar Compounds

WAY-300111 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include:

WAY-262611: A β-catenin agonist that increases bone formation rate.

WAY-151693: An experimental compound with specific pharmacological properties.